Cas no 2137816-65-8 (1-4-(aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one)

• Product Name: 1-4-(aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one
• CAS No: 2137816-65-8
• MF: C₁₂H₂₂N₂O
• MW: 210.315883159637
• CID: 5609718
• PubChem ID: 165486656
• Update Time: 2025-05-25

1-4-(aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2137816-65-8
• 1-[4-(aminomethyl)-3-methylpiperidin-1-yl]-2-cyclopropylethan-1-one
• EN300-841465
• 1-4-(aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one

• Inchi： 1S/C12H22N2O/c1-9-8-14(5-4-11(9)7-13)12(15)6-10-2-3-10/h9-11H,2-8,13H2,1H3
• InChI Key： BUEXIQRNOISFBN-UHFFFAOYSA-N
• SMILES： O=C(CC1CC1)N1CCC(CN)C(C)C1

Computed Properties

• Exact Mass: 210.173213330g/mol
• Monoisotopic Mass: 210.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 1-4-(aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one

Compound CAS No. 2137816-65-8: 1-4-(Aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one

The compound with CAS No. 2137816-65-8, commonly referred to as 1-4-(aminomethyl)-3-methylpiperidin-1-yl-2-cyclopropylethan-1-one, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines a piperidine ring, a cyclopropane group, and a ketone functional group. The presence of the aminomethyl group further enhances its versatility, making it a subject of interest in both academic and industrial settings.

Recent studies have highlighted the importance of piperidine derivatives in drug discovery and development. Piperidine, a six-membered cyclic amine, is known for its ability to form hydrogen bonds and participate in various bioactive interactions. In the case of 1-4-(aminomethyl)-3-methylpiperidin-1-yl, the substitution pattern on the piperidine ring plays a crucial role in determining its pharmacokinetic properties. The methyl group at position 3 adds steric bulk, which can influence the compound's solubility and metabolic stability. Meanwhile, the aminomethyl group at position 4 introduces additional hydrogen bonding capabilities, potentially enhancing bioavailability.

The integration of a cyclopropane group into the molecule further adds complexity to its structure. Cyclopropane rings are known for their unique strain-induced reactivity and stability under certain conditions. In this compound, the cyclopropane group is attached to the ketone functional group via an ethane chain, creating a rigid framework that could be beneficial in stabilizing specific conformations necessary for biological activity.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step processes involving advanced coupling reactions and ring-forming techniques. Researchers have explored various strategies to optimize the yield and purity of 1-4-(aminomethyl)-3-methylpiperidin-1-yl, leveraging cutting-edge catalysts and reaction conditions. These efforts have significantly improved the scalability of the synthesis process, making it more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. Its ability to act as a versatile building block in organic synthesis has made it valuable in constructing complex molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their potential as inhibitors of certain enzymes involved in neurological disorders such as Alzheimer's disease.

Moreover, the cyclopropylethanone moiety within the molecule has been found to exhibit interesting photophysical properties, making it a candidate for use in materials science applications such as light-emitting diodes (LEDs) and organic photovoltaics (OPVs). The combination of these properties underscores the multifaceted utility of this compound across diverse scientific domains.

Recent research has also focused on understanding the stereochemical outcomes of reactions involving this compound. The presence of chiral centers within its structure introduces an additional layer of complexity, which can be exploited to develop enantioselective synthesis routes. Such approaches are critical for producing enantiomerically pure compounds, which are often required for pharmacological studies.

In conclusion, CAS No. 2137816-65-8, or 1-4-(aminomethyl)-3-methylpiperidin-1-yl, represents a fascinating example of how structural complexity can lead to versatile functionality in organic compounds. With ongoing advancements in synthetic methods and an increasing understanding of its properties, this compound is poised to play an increasingly important role in both academic research and industrial applications.